6-(2-Methoxy-4,5-methylenedioxyphenyl)-7H-furo[3,2-g][1]benzopyran-7-one
6-(2-Methoxy-4,5-methylenedioxyphenyl)-7H-furo[3,2-g][1]benzopyran-7-one
Pachyrrhizin, also known as neorautone, belongs to the class of organic compounds known as isoflav-3-enones. These are flavonoids with a structure based on an isoflav-3-ene skeleton bearing an oxo-group at position C2. Thus, pachyrrhizin is considered to be a flavonoid lipid molecule. Pachyrrhizin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pachyrrhizin is primarily located in the membrane (predicted from logP). Outside of the human body, pachyrrhizin can be found in jicama and pulses. This makes pachyrrhizin a potential biomarker for the consumption of these food products.
6-(6-methoxy-1,3-benzodioxol-5-yl)-7-furo[3,2-g][1]benzopyranone is an isoflavonoid.
6-(6-methoxy-1,3-benzodioxol-5-yl)-7-furo[3,2-g][1]benzopyranone is an isoflavonoid.
Brand Name:
Vulcanchem
CAS No.:
10091-01-7
VCID:
VC0167740
InChI:
InChI=1S/C19H12O6/c1-21-16-8-18-17(23-9-24-18)6-12(16)13-5-11-4-10-2-3-22-14(10)7-15(11)25-19(13)20/h2-8H,9H2,1H3
SMILES:
COC1=CC2=C(C=C1C3=CC4=C(C=C5C(=C4)C=CO5)OC3=O)OCO2
Molecular Formula:
C19H12O6
Molecular Weight:
336.3 g/mol
6-(2-Methoxy-4,5-methylenedioxyphenyl)-7H-furo[3,2-g][1]benzopyran-7-one
CAS No.: 10091-01-7
Main Products
VCID: VC0167740
Molecular Formula: C19H12O6
Molecular Weight: 336.3 g/mol
![6-(2-Methoxy-4,5-methylenedioxyphenyl)-7H-furo[3,2-g][1]benzopyran-7-one - 10091-01-7](/images/no_structure.jpg)
| CAS No. | 10091-01-7 |
|---|---|
| Product Name | 6-(2-Methoxy-4,5-methylenedioxyphenyl)-7H-furo[3,2-g][1]benzopyran-7-one |
| Molecular Formula | C19H12O6 |
| Molecular Weight | 336.3 g/mol |
| IUPAC Name | 6-(6-methoxy-1,3-benzodioxol-5-yl)furo[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C19H12O6/c1-21-16-8-18-17(23-9-24-18)6-12(16)13-5-11-4-10-2-3-22-14(10)7-15(11)25-19(13)20/h2-8H,9H2,1H3 |
| Standard InChIKey | PENSQRMNZZWMGV-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1C3=CC4=C(C=C5C(=C4)C=CO5)OC3=O)OCO2 |
| Canonical SMILES | COC1=CC2=C(C=C1C3=CC4=C(C=C5C(=C4)C=CO5)OC3=O)OCO2 |
| Melting Point | 207-209°C |
| Physical Description | Solid |
| Description | Pachyrrhizin, also known as neorautone, belongs to the class of organic compounds known as isoflav-3-enones. These are flavonoids with a structure based on an isoflav-3-ene skeleton bearing an oxo-group at position C2. Thus, pachyrrhizin is considered to be a flavonoid lipid molecule. Pachyrrhizin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pachyrrhizin is primarily located in the membrane (predicted from logP). Outside of the human body, pachyrrhizin can be found in jicama and pulses. This makes pachyrrhizin a potential biomarker for the consumption of these food products. 6-(6-methoxy-1,3-benzodioxol-5-yl)-7-furo[3,2-g][1]benzopyranone is an isoflavonoid. |
| PubChem Compound | 101277 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume